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Salclobuzate sodium mechanism of action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Salclobuzate sodium

CAS No.: 387825-07-2

Cat. No.: S8757776

Substance Profile: Salclobuzate Sodium

The table below summarizes the core identifying information for Salclobuzate Sodium from the KEGG

DRUG database [1].

Property Description

USAN Name Salclobuzate sodium
Chemical Formula C11H11CINOa4 * Na
Molecular Weight 279.65 g/mol

CAS Registry Number 387825-07-2
Efficacy/Function Oral absorption promoter

Mechanisms of Related Absorption Enhancers

While the specific mechanism of Salclobuzate Sodium is not detailed, it belongs to a class of agents known
as gastrointestinal permeation enhancers (PEs). Research into approved oral peptide drugs reveals the

mechanisms of other PEs, which can provide a conceptual framework [2].
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The following diagram illustrates the general pathways by which different permeation enhancers are believed

to operate, based on studies of similar compounds:

Permeation Enhancer (PE)

e.g., SNAC
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Click to download full resolution via product page

The two primary mechanisms for oral absorption enhancement are [2]:

e Paracellular Transport: Enhancers like Sodium Caprylate (C8), used in Mycapssa, are believed to
work by temporarily and reversibly modulating the proteins (such as ZO-1 and Claudin) that form tight
junctions between intestinal epithelial cells. This creates openings for peptides to pass between cells.

e Transcellular Transport: Enhancers like SNAC, used in Rybelsus, are thought to interact non-
covalently with the drug molecule, increasing its hydrophobicity and potentially altering membrane
fluidity, thereby facilitating the drug's passage through the cells.

Recommended Research Pathways

Given the limited specific data on Salclobuzate Sodium, progressing your research would require

investigating these areas:
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e Patent Literature: Search for the original patent filings for Salclobuzate Sodium (USAN name
suggests it was developed in the US). Patents often contain the most detailed early-stage
experimental data on a compound's function.

e Comparative Studies: Design experiments to compare the efficacy and mechanism of Salclobuzate
Sodium against well-characterized PEs like SNAC and Sodium Caprylate. The experimental
protocols from studies on these agents can serve as a template [2].

¢ In-Vitro Models: Employ established models like Caco-2 cell monolayers to assess the compound's
impact on transepithelial electrical resistance (TEER) and apparent permeability (P5qp), which can

help classify it as a paracellular or transcellular enhancer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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